3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol

• Molecular Formula: C6H10N4O
• Molecular Weight: 154.17 g/mol
• IUPAC Name: 3-(2H-triazol-4-yl)pyrrolidin-3-ol
• InChI: InChI=1S/C6H10N4O/c11-6(1-2-7-4-6)5-3-8-10-9-5/h3,7,11H,1-2,4H2,(H,8,9,10)
• InChI Key: CKNNGYLPGIOZGG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1(C2=NNN=C2)O

Description

3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol is a pyrrolidine-based heterocyclic compound featuring a hydroxyl group and a 1,2,3-triazole ring at the 3-position of the pyrrolidine scaffold. This structural motif is of significant interest in medicinal chemistry due to the pharmacological relevance of both pyrrolidine and triazole moieties.

The dihydrochloride salt form (CAS 6124-72-7) has been reported with 95% purity, highlighting its stability and suitability for further derivatization . Its molecular formula is C₆H₁₁Cl₂N₄O, with a molecular weight of 217.09 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol typically involves the cycloaddition reaction between azides and alkynes, known as the “click chemistry” approach. This method is efficient and yields high purity products. The reaction is usually catalyzed by copper(I) ions and carried out in the presence of a base such as sodium ascorbate .

Industrial Production Methods

Industrial production of this compound can be scaled up using continuous flow reactors, which allow for better control over reaction conditions and improved safety. The use of microwave-assisted synthesis can also enhance reaction rates and yields .

Chemical Reactions Analysis

Types of Reactions

3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as pyridinium chlorochromate (PCC).

Reduction: The triazole ring can be reduced under hydrogenation conditions.

Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride.

Common Reagents and Conditions

Oxidation: PCC, dichloromethane as solvent.

Reduction: Hydrogen gas, palladium on carbon catalyst.

Substitution: Thionyl chloride, pyridine as solvent.

Major Products Formed

Oxidation: 3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-one.

Reduction: Reduced triazole derivatives.

Substitution: Various substituted pyrrolidin-3-ol derivatives.

Scientific Research Applications

3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic effects, including anticancer and antimicrobial activities.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol involves its interaction with specific molecular targets. For instance, it can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The triazole ring is known to participate in hydrogen bonding and π-π interactions, which are crucial for its binding affinity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

The following table summarizes key structural analogs of 3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol, emphasizing differences in substitution patterns, molecular properties, and biological relevance:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Position	CAS Number	Key Features	References
3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol (target)	C₆H₁₀N₄O	166.18	3-position	-	Free base; hydroxyl and triazole at C3
3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol dihydrochloride	C₆H₁₁Cl₂N₄O	217.09	3-position	6124-72-7	Salt form; enhanced solubility and stability
3-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]pyrrolidin-3-ol	C₉H₁₆N₄O	196.25	3-position, N-isopropyl	1808840-64-3	N-substituted triazole; potential for altered pharmacokinetics
trans-4-(1H-1,2,3-Triazol-1-yl)pyrrolidin-3-ol hydrochloride	C₆H₁₁ClN₄O	190.63	4-position	156113-56-3	Triazole at C4; stereochemical distinction (trans-configuration)
4-{4-[4-(1H-Indazol-3-yl)-1H-1,2,3-triazol-1-yl]phenyl}piperidin-3-ol	C₂₀H₁₈N₆O	366.40	Piperidine backbone	1383773-23-6	Extended aromatic system; indazole-triazole hybrid
1-(1-Acetylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid	C₁₀H₁₃N₅O₃	251.24	Acetylated pyrrolidine	1710845-01-4	Carboxylic acid derivative; potential for prodrug design

Physicochemical Properties

• Hydrogen Bonding Capacity : The hydroxyl group in 3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol enables strong hydrogen bonding, similar to its dihydrochloride salt . In contrast, the acetylated analog (CAS 1710845-01-4) exhibits reduced polarity due to the acetyl group .
• Solubility : The hydrochloride salt (CAS 156113-56-3) demonstrates improved aqueous solubility compared to the free base, a critical factor for bioavailability .

Research Tools and Validation

• Crystallographic Analysis : The SHELX software suite () is widely used for refining crystal structures of triazole-pyrrolidine derivatives, ensuring accurate stereochemical assignments .
• Spectroscopic Data : IR spectra (e.g., 3401 cm⁻¹ for OH stretch in ) provide critical validation for functional groups in analogs .

Biological Activity

3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol is C₆H₁₀N₄O, with a molecular weight of 154.17 g/mol. The compound features a pyrrolidine ring substituted with a triazole moiety, which is known for enhancing biological activity through various mechanisms.

Anticancer Activity

Research has highlighted the anticancer potential of triazole derivatives, including 3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol. In vitro studies have shown that compounds containing the triazole ring can exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• Cell Lines Tested : A549 (lung adenocarcinoma), HCT116 (colon cancer).
• Method : MTT assay to evaluate cell viability post-treatment.

Results indicated that compounds with similar structures reduced cell viability significantly compared to controls like cisplatin. The specific activity of 3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol was not directly detailed in the available literature but is inferred from related studies on triazole derivatives .

Antimicrobial Activity

The antimicrobial properties of triazole derivatives have also been documented. In studies examining their efficacy against multidrug-resistant strains:

• Pathogens Tested : Methicillin-resistant Staphylococcus aureus (MRSA), Pseudomonas aeruginosa.

While some derivatives showed promising results, specific data on 3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol's antimicrobial effectiveness remains limited. However, it is noted that modifications on the triazole structure can enhance activity against resistant strains .

Synthesis and Characterization

The synthesis of 3-(1H-1,2,3-triazol-4-yl)pyrrolidin-3-ol typically involves click chemistry methods that facilitate the formation of the triazole ring through azide and alkyne coupling reactions. Characterization techniques such as NMR and mass spectrometry are commonly employed to confirm the structure.

Research Table: Biological Activities

Activity Type	Cell Line/Pathogen	Assay Method	Result Summary
Anticancer	A549 (lung cancer)	MTT assay	Reduced viability compared to control
Antimicrobial	MRSA	MIC determination	Limited activity against resistant strains
Anticancer	HCT116 (colon cancer)	MTT assay	Significant cytotoxicity observed